6-(3,4-Dihydroisoquinolin-2(1h)-Yl)-3-Methyl-[1,2,4]triazolo[3,4-A]phthalazine

• IUPAC Name: 6-(3,4-dihydro-1H-isoquinolin-2-yl)-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C19H17N5/c1-13-20-21-18-16-8-4-5-9-17(16)19(22-24(13)18)23-11-10-14-6-2-3-7-15(14)12-23/h2-9H,10-12H2,1H3
• InChI Key: NMJYSGXBNVGFPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C3=CC=CC=C32)N4CCC5=CC=CC=C5C4
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol

Description

Triazoles are a class of compounds that contain three nitrogen atoms and two carbon atoms in a five-membered ring. They are divided into two isomers: 1,2,3-triazole and 1,2,4-triazole. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance. For example, 3,6-Diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole and its energetic salts were designed and synthesized based on a fused-triazole backbone with two C-amino groups as substituents.

Molecular Structure Analysis

Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. Its unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Chemical Reactions Analysis

The chemical reactions of triazole compounds can be complex and varied. For example, the synthesized bis [1,2,4]triazolo[4,3-b:3,4-f][1,2,4,5]tetrazines show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%.

Physical And Chemical Properties Analysis

The physicochemical properties of triazole compounds can vary widely. For instance, 3,6-Diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole exhibits superior thermostability.

Mechanism of Action

While the specific mechanism of action for your compound is not available, triazole compounds are known to interact with various biological targets. For example, some compounds potently intercalate DNA.

Safety and Hazards

While specific safety and hazard information for your compound is not available, it’s important to note that some triazole compounds are considered hazardous. They may be harmful if swallowed, cause serious eye irritation, and may damage fertility.

Future Directions

Triazole compounds continue to be a promising area of research due to their wide range of biological activities and potential applications. The development of new synthetic methods and the exploration of their properties and applications are ongoing.